tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate oxalate

• IUPAC Name: tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate;oxalic acid
• InChI: InChI=1S/C14H26N2O2.C2H2O4/c1-13(2,3)18-12(17)16-10-4-5-14(11-16)6-8-15-9-7-14;3-1(4)2(5)6/h15H,4-11H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: IUGBJGQSLXHWHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1)CCNCC2.C(=O)(C(=O)O)O
• Molecular Formula: C16H28N2O6
• Molecular Weight: 344.40 g/mol
• CAS RN: 1956355-34-2

Description

“tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate oxalate” is a research chemical. It has a molecular weight of 344.41. The IUPAC name for this compound is "tert-butyl 2,9-diazaspiro [5.5]undecane-2-carboxylate oxalate".

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the synthesis of “tert-butyl 9-benzyl-3,9-diazaspiro undecane-3-carboxylate” involved the addition of wet Pd/C into the compound in THF solution under an argon atmosphere. The reaction was stirred at 40°C for 40 hours under 45 Psi.

Molecular Structure Analysis

The empirical formula of “tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate oxalate” is C14H26N2O2. The InChI code for this compound is "1S/C14H26N2O2.C2H2O4/c1-13 (2,3)18-12 (17)16-10-4-5-14 (11-16)6-8-15-9-7-14;3-1 (4)2 (5)6/h15H,4-11H2,1-3H3; (H,3,4) (H,5,6)".

Physical And Chemical Properties Analysis

The compound has a molecular weight of 344.41. The physical form of the compound is not specified.

Scientific Research Applications

Privileged Heterocycles and Bioactivity

The study of privileged heterocycles, including 1,9-diazaspiro[5.5]undecanes, has shown their potential for treating a range of disorders such as obesity, pain, immune system, cell signaling, cardiovascular, and psychotic disorders. These compounds, with their unique structural features, offer a broad spectrum of biological activities and are key targets in drug discovery efforts (Blanco‐Ania, Heus, & Rutjes, 2017).

Advances in Synthesis Techniques

Microwave-Assisted Solid-Phase Synthesis

Innovations in synthesis techniques, such as the microwave-assisted solid-phase synthesis of diazaspirocycles, have been reported. This method utilizes direct annulation of primary amines with resin-bound bismesylates, showcasing the advancement in synthetic methodologies for constructing complex spirocyclic frameworks efficiently (Macleod et al., 2006).

Bidirectional Synthesis of Spirodiamines

A bidirectional synthesis approach has been developed for the enantiomers of spirodiamine diesters from aspartic acid. This method highlights the versatility of synthetic strategies in accessing spirocyclic compounds, which are significant in medicinal chemistry (Almond-Thynne et al., 2018).

Spirocyclic Compounds in Therapeutics

Antihypertensive Spiro Compounds

Research into 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones has demonstrated significant antihypertensive effects, showcasing the therapeutic potential of spirocyclic compounds in cardiovascular diseases. These findings underscore the importance of structural diversity in drug design for enhancing pharmacological activity (Clark et al., 1983).

CCR8 Antagonists for Respiratory Diseases

The development of CCR8 antagonists based on 3,9-diazaspiro[5.5]undecane derivatives for treating respiratory diseases such as asthma and chronic obstructive pulmonary disease highlights the application of spirocyclic compounds in targeting chemokine-mediated pathologies (Norman, 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". The precautionary statement associated with the compound is P261. The compound’s MSDS can be found for further safety and hazard details.

Mechanism of Action

Target of Action

Tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate oxalate is a complex organic compound with potential applications in medicinal chemistry and organic synthesis . .

Mode of Action

The mode of action of Tert-Butyl 2,9-diazaspiro[5It’s known that it can be used as reagents and intermediates in organic synthesis reactions

Biochemical Pathways

It’s known to be used in the synthesis of biologically active molecules , which suggests it may play a role in various biochemical pathways.

Result of Action

The molecular and cellular effects of Tert-Butyl 2,9-diazaspiro[5It’s known to be used in the synthesis of biologically active molecules , suggesting it may have a role in inducing certain biological effects.